Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: ethyl 7-formyl-1-methyl-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C14H13NO4/c1-3-19-14(18)11-7-15(2)12-6-9(8-16)4-5-10(12)13(11)17/h4-8H,3H2,1-2H3
• InChI Key: SIYKOZISJLPJHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=C2)C=O)C

Description

Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 9 was dissolved in acetone (EMCO), at 60° C. in a 1 L, 1-neck round bottom flask. Pre-washed Amberlite IR-120 resin (Aldrich) was added with the water and the mixture was stirred at 60° C. for 40 minutes; aliquots were removed at 20 min (MCLS0995-078-1) and 40 min. HPLC analysis of the aliquots revealed that the de-protection of the aldehyde was complete in 20 minutes. The mixture was removed from the heating bath, filtered, and concentrated to ca. 40% of the initial volume under rotary evaporation (removal of acetone). The resulting aqueous suspension was partitioned between CH2Cl2 and sat. aq. sodium bicarbonate. The aqueous layer was extracted 2×CH2Cl2. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated to afford product 10 (4.20 g, 81% yield).